Maleic anhydride
Maleic anhydride
The structure of maleic acid consists of four carbon molecules along with carboxylate groups on either ends, with a double bond between the central carbon atoms. The anhydride of maleic acid has five atoms in its cyclic molecule, the unsaturated bond undergoes free radical polymerization in the presence of an initiator.
Maleic anhydride is a dehydration product of maleic acid that is of considerable industrial importance.
Maleic anhydride appears as colorless crystalline needles, flakes, pellets, rods, briquettes, lumps or a fused mass. Melts at 113°F. Shipped both as a solid and in the molten state. Vapors, fumes and dusts strong irritate the eyes, skin and mucous membranes. Flash point 218°F. Autoignition temperature 890°F. Used to make paints and plastics and other chemicals.
Maleic anhydride is a cyclic dicarboxylic anhydride that is the cyclic anhydride of maleic acid. It has a role as an allergen. It is a cyclic dicarboxylic anhydride and a member of furans.
Maleic anhydride is used in the formulation of resins. Exposure to maleic anhydride may occur from accidental releases to the environment or in workplaces where it is produced or used. Acute (short-term) inhalation exposure of humans to maleic anhydride has been observed to cause irritation of the respiratory tract and eye irritation. Chronic (long-term) exposure to maleic anhydride has been observed to cause chronic bronchitis, asthma-like attacks, and upper respiratory tract and eye irritation in workers. In some people, allergies have developed so that lower concentrations can no longer be tolerated. Kidney effects were observed in rats chronically exposed to maleic anhydride via gavage (experimentally placing the chemical in the stomach). EPA has not classified maleic anhydride for carcinogenicity.
Maleic anhydride is a dehydration product of maleic acid that is of considerable industrial importance.
Maleic anhydride appears as colorless crystalline needles, flakes, pellets, rods, briquettes, lumps or a fused mass. Melts at 113°F. Shipped both as a solid and in the molten state. Vapors, fumes and dusts strong irritate the eyes, skin and mucous membranes. Flash point 218°F. Autoignition temperature 890°F. Used to make paints and plastics and other chemicals.
Maleic anhydride is a cyclic dicarboxylic anhydride that is the cyclic anhydride of maleic acid. It has a role as an allergen. It is a cyclic dicarboxylic anhydride and a member of furans.
Maleic anhydride is used in the formulation of resins. Exposure to maleic anhydride may occur from accidental releases to the environment or in workplaces where it is produced or used. Acute (short-term) inhalation exposure of humans to maleic anhydride has been observed to cause irritation of the respiratory tract and eye irritation. Chronic (long-term) exposure to maleic anhydride has been observed to cause chronic bronchitis, asthma-like attacks, and upper respiratory tract and eye irritation in workers. In some people, allergies have developed so that lower concentrations can no longer be tolerated. Kidney effects were observed in rats chronically exposed to maleic anhydride via gavage (experimentally placing the chemical in the stomach). EPA has not classified maleic anhydride for carcinogenicity.
Brand Name:
Vulcanchem
CAS No.:
108-31-6
VCID:
VC21163829
InChI:
InChI=1S/C4H2O3/c5-3-1-2-4(6)7-3/h1-2H
SMILES:
C1=CC(=O)OC1=O
Molecular Formula:
C4H2O3
Molecular Weight:
98.06 g/mol
Maleic anhydride
CAS No.: 108-31-6
Cat. No.: VC21163829
Molecular Formula: C4H2O3
Molecular Weight: 98.06 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | The structure of maleic acid consists of four carbon molecules along with carboxylate groups on either ends, with a double bond between the central carbon atoms. The anhydride of maleic acid has five atoms in its cyclic molecule, the unsaturated bond undergoes free radical polymerization in the presence of an initiator. Maleic anhydride is a dehydration product of maleic acid that is of considerable industrial importance. Maleic anhydride appears as colorless crystalline needles, flakes, pellets, rods, briquettes, lumps or a fused mass. Melts at 113°F. Shipped both as a solid and in the molten state. Vapors, fumes and dusts strong irritate the eyes, skin and mucous membranes. Flash point 218°F. Autoignition temperature 890°F. Used to make paints and plastics and other chemicals. Maleic anhydride is a cyclic dicarboxylic anhydride that is the cyclic anhydride of maleic acid. It has a role as an allergen. It is a cyclic dicarboxylic anhydride and a member of furans. Maleic anhydride is used in the formulation of resins. Exposure to maleic anhydride may occur from accidental releases to the environment or in workplaces where it is produced or used. Acute (short-term) inhalation exposure of humans to maleic anhydride has been observed to cause irritation of the respiratory tract and eye irritation. Chronic (long-term) exposure to maleic anhydride has been observed to cause chronic bronchitis, asthma-like attacks, and upper respiratory tract and eye irritation in workers. In some people, allergies have developed so that lower concentrations can no longer be tolerated. Kidney effects were observed in rats chronically exposed to maleic anhydride via gavage (experimentally placing the chemical in the stomach). EPA has not classified maleic anhydride for carcinogenicity. |
|---|---|
| CAS No. | 108-31-6 |
| Molecular Formula | C4H2O3 |
| Molecular Weight | 98.06 g/mol |
| IUPAC Name | furan-2,5-dione |
| Standard InChI | InChI=1S/C4H2O3/c5-3-1-2-4(6)7-3/h1-2H |
| Standard InChI Key | FPYJFEHAWHCUMM-UHFFFAOYSA-N |
| SMILES | C1=CC(=O)OC1=O |
| Canonical SMILES | C1=CC(=O)OC1=O |
| Boiling Point | 387 to 390 °F at 760 mm Hg (NTP, 1992) 202.0 °C 202.0 °C at 760 mm Hg 202 °C 396°F |
| Colorform | Orthorhombic needles from chloroform; commercial grades furnished in fused form, as briquettes Colorless needles or white lumps or pellets Needles from ether or chloroform |
| Flash Point | 218 °F (NTP, 1992) 102 °C (closed cup) 110 °C (open cup) 102 °C c.c. 218°F |
| Melting Point | 127 °F (NTP, 1992) 52.8 °C 52.56 °C 53 °C 127°F |
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